![molecular formula C6H9BrS B6192111 6-bromo-2-thiaspiro[3.3]heptane CAS No. 2648948-69-8](/img/no-structure.png)
6-bromo-2-thiaspiro[3.3]heptane
Overview
Description
6-bromo-2-thiaspiro[3.3]heptane is a chemical compound with the molecular formula C6H9BrS . It is a type of spiro heterocyclic compound .
Synthesis Analysis
The synthesis of a similar compound, 6-amino-2-thiaspiro[3.3]heptane hydrochloride, was reported in a study . The compound was synthesized in nine steps using 2,2-bis (bromomethyl)-1,3-propanediol as the starting material, with an overall yield of 31% . The synthesis involved several steps, including the treatment of dibromide with malonic ester under basic conditions .Molecular Structure Analysis
The molecular structure of this compound is characterized by a spiro configuration . Spiro compounds are known for their unique properties such as spiroconjugation, spirohyperconjugation, and anomeric effect . Their special spatial configurations can usually match different spatial structures of macromolecules in organisms .Chemical Reactions Analysis
The synthesis of 6-amino-2-thiaspiro[3.3]heptane hydrochloride involved several chemical reactions, including the treatment of dibromide with malonic ester under basic conditions . After the treatment with methanesulfonyl chloride, the obtained dimethanesulfonate was reacted with sodium sulfide .properties
| { "Design of the Synthesis Pathway": "The synthesis of 6-bromo-2-thiaspiro[3.3]heptane can be achieved through a multi-step process involving the conversion of readily available starting materials into the desired product.", "Starting Materials": [ "2-cyclohexenone", "sulfur", "bromine", "sodium hydride", "diethyl ether", "ethanol" ], "Reaction": [ "Step 1: Treatment of 2-cyclohexenone with sulfur and bromine in diethyl ether yields 2-bromo-3-thiocyclohexanone.", "Step 2: Reduction of 2-bromo-3-thiocyclohexanone with sodium hydride in ethanol produces 2-thiocyclohexanone.", "Step 3: Cyclization of 2-thiocyclohexanone with sulfur and bromine in diethyl ether results in the formation of 6-bromo-2-thiaspiro[3.3]heptane." ] } | |
CAS RN |
2648948-69-8 |
Molecular Formula |
C6H9BrS |
Molecular Weight |
193.1 |
Purity |
95 |
Origin of Product |
United States |
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